2-[1-(2-Imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid

• IUPAC Name: 2-[1-(2-imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid
• InChI: InChI=1S/C15H17N3O3/c19-14(18-7-3-4-12(18)9-15(20)21)8-11-10-17-6-2-1-5-13(17)16-11/h1-2,5-6,10,12H,3-4,7-9H2,(H,20,21)
• InChI Key: AZSGBSCEXJJUSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)CC2=CN3C=CC=CC3=N2)CC(=O)O
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

2-[1-(2-Imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid, also known as IPA-3, is a small molecule inhibitor that has been extensively studied for its potential applications in cancer research.

Mechanism of Action

2-[1-(2-Imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid inhibits the activity of Akt by binding to its PH domain, which is responsible for its membrane localization. This leads to the inhibition of downstream signaling pathways that are involved in cell growth and survival. 2-[1-(2-Imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid also induces the activation of the tumor suppressor protein p53, which plays a key role in the regulation of cell cycle progression and apoptosis.
Biochemical and Physiological Effects:
2-[1-(2-Imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and induce cell cycle arrest. 2-[1-(2-Imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid has also been shown to inhibit the invasion and migration of cancer cells, as well as angiogenesis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-(2-Imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid in lab experiments include its specificity for Akt inhibition, its ability to induce apoptosis in cancer cells, and its potential for use in combination with other cancer therapies. The limitations of using 2-[1-(2-Imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid in lab experiments include its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

For research on 2-[1-(2-Imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid include the development of more potent and selective inhibitors of Akt, the identification of novel targets for 2-[1-(2-Imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid, and the evaluation of its potential for use in combination with other cancer therapies. Additionally, further studies are needed to determine the optimal dosage and administration of 2-[1-(2-Imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid in preclinical and clinical studies.

Synthesis Methods

The synthesis method of 2-[1-(2-Imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid involves a multi-step process that includes the synthesis of several intermediates. The final product is obtained through the reaction of 2-Imidazo[1,2-a]pyridine-2-carboxylic acid with pyrrolidine-2-amine and 2-(Bromomethyl)acrylic acid. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(Dimethylamino)pyridine (DMAP). The final product is then purified through column chromatography.

Scientific Research Applications

2-[1-(2-Imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the activity of the protein kinase Akt, which is involved in the regulation of cell growth, proliferation, and survival. 2-[1-(2-Imidazo[1,2-a]pyridin-2-ylacetyl)pyrrolidin-2-yl]acetic acid has also been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and glioma.